Cas no 1037289-09-0 (5-(4-Ethyl-phenylsulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester)

• Product name: 5-(4-Ethyl-phenylsulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester
• CAS No: 1037289-09-0
• MF: C₁₃H₁₅N₃O₄S
• MW: 309.340901613235
• CID: 5176145

5-(4-Ethyl-phenylsulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-Ethyl-phenylsulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester
• 1H-Pyrazole-4-carboxylic acid, 3-[[(4-ethylphenyl)amino]sulfonyl]-, methyl ester
• Methyl 5-([(4-ethylphenyl)amino]sulfonyl)-1h-pyrazole-4-carboxylate

• Inchi： 1S/C13H15N3O4S/c1-3-9-4-6-10(7-5-9)16-21(18,19)12-11(8-14-15-12)13(17)20-2/h4-8,16H,3H2,1-2H3,(H,14,15)
• InChI Key： KHIJHAMNCPRAAJ-UHFFFAOYSA-N
• SMILES： N1C=C(C(OC)=O)C(S(NC2=CC=C(CC)C=C2)(=O)=O)=N1

Additional information on 5-(4-Ethyl-phenylsulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester

Research Brief on 5-(4-Ethyl-phenylsulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester (CAS: 1037289-09-0)

The compound 5-(4-Ethyl-phenylsulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester (CAS: 1037289-09-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

Recent studies have highlighted the role of 5-(4-Ethyl-phenylsulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester as a promising scaffold for the development of novel enzyme inhibitors. The compound's unique structural features, including the sulfamoyl and pyrazole moieties, contribute to its ability to interact with various biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer.

In addition to its inhibitory properties, the compound has also been investigated for its pharmacokinetic profile. A recent preclinical study evaluated its bioavailability and metabolic stability, revealing favorable absorption and distribution characteristics. These findings suggest that 5-(4-Ethyl-phenylsulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester could serve as a viable lead compound for further optimization in drug discovery programs.

Another area of interest is the compound's potential anti-inflammatory effects. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines in vitro. This opens up possibilities for its application in treating inflammatory diseases, although further in vivo studies are needed to validate these effects.

Despite these promising findings, challenges remain in the development of 5-(4-Ethyl-phenylsulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester as a therapeutic agent. Issues such as solubility and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring these avenues, with several patents filed in the past year covering novel derivatives and delivery methods.

In conclusion, 5-(4-Ethyl-phenylsulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester represents a versatile and promising compound in the realm of medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic properties make it a valuable candidate for further investigation. Future studies should focus on optimizing its therapeutic potential while addressing existing limitations to pave the way for clinical applications.